N-(1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)-4-methylbenzenesulfonamide

• IUPAC Name: N-[1-(4-ethylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-yl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C20H29N3O2S2/c1-4-22-11-13-23(14-12-22)20(19-6-5-15-26-19)17(3)21-27(24,25)18-9-7-16(2)8-10-18/h5-10,15,17,20-21H,4,11-14H2,1-3H3
• InChI Key: MWEJUUKVXXTAEO-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(C2=CC=CS2)C(C)NS(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C20H29N3O2S2
• Molecular Weight: 407.6 g/mol

Description

N-(1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H29N3O2S2 and its molecular weight is 407.59. The purity is usually 95%.
BenchChem offers high-quality N-(1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)-4-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)-4-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research has delved into synthesizing and characterizing novel compounds with structures similar to N-(1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)-4-methylbenzenesulfonamide, highlighting their potential in various applications. For instance, new dibenzenesulfonamides were synthesized to develop anticancer drug candidates, with their structure confirmed by NMR and HRMS spectra. These compounds demonstrated promising cytotoxicity against various tumor cell lines and showed significant carbonic anhydrase inhibitory effects, particularly on tumor-associated isoenzymes, suggesting their potential as anticancer agents (Gul et al., 2018).

Anticancer Activity

Another study focused on synthesizing thiophene-2-carboxaldehyde derivatives, which demonstrated good antibacterial, antifungal activity, and less toxicity. These compounds, including 2-((4-Methylpiperazin-1-yl)(thiophen-2-yl)methyl)hydrazinecarboxamide, were also explored for their binding characteristics and pharmacokinetic mechanism through optical spectroscopic, anticancer, and docking studies. The interaction of these compounds with Human Serum Albumin (HSA) was investigated, providing insights into their potential pharmacological actions and suggesting their applications in cancer therapy (Shareef et al., 2016).

Pharmacological Insights

Further research into isoquinolines, which share structural similarities with the compound , revealed their antagonistic effects on the P2X7 nucleotide receptor, a target relevant in inflammation and pain. Isoquinoline sulfonamides like 1-[N, O-Bis(5-isoquinolinesulfonyl)-N-methyl-L-tyrosyl]-4-phenylpiperazine (KN-62) were found to inhibit the human lymphocyte P2Z receptor, which shares functional characteristics with the P2X7 receptor. This inhibition was selective for human over rat receptor homologues, indicating the potential for species-specific drug development strategies (Humphreys et al., 1998).